1-[4-(4-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenoxypropan-1-one

• IUPAC Name: 1-[4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenoxypropan-1-one
• InChI: InChI=1S/C20H20FN3O2S/c21-16-7-4-8-17-19(16)22-20(27-17)24-12-10-23(11-13-24)18(25)9-14-26-15-5-2-1-3-6-15/h1-8H,9-14H2
• InChI Key: KSRWCMNJXOFLKE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(C=CC=C3S2)F)C(=O)CCOC4=CC=CC=C4
• Molecular Formula: C20H20FN3O2S
• Molecular Weight: 385.5 g/mol

Description

“1-[4-(4-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenoxypropan-1-one” is a compound that belongs to the class of benzothiazole derivatives. Benzothiazole derivatives have been found to exhibit significant biological activity and are used in the development of various drugs. This particular compound incorporates a piperazine moiety, which is a common feature in many pharmacologically active compounds.

Synthesis Analysis

The synthesis of benzothiazole derivatives, including “1-[4-(4-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenoxypropan-1-one”, can be achieved through various synthetic pathways. These include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of “1-[4-(4-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenoxypropan-1-one” can be characterized using various spectroscopic techniques such as IR, 1H NMR, 13C NMR, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “1-[4-(4-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenoxypropan-1-one” can be complex, involving multiple steps and various reagents. The specific reactions would depend on the synthetic pathway chosen.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-[4-(4-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenoxypropan-1-one” can be predicted using various computational tools. These properties include its molecular weight, solubility, and Lipinski’s rule of five (RO5) parameters.

Scientific Research Applications

Anti-Tubercular Activity

• FBPP has been studied for its potential as an anti-tubercular agent. Recent synthetic developments have led to benzothiazole-based compounds with inhibitory activity against Mycobacterium tuberculosis (M. . These derivatives were compared with standard reference drugs, and their potency was evaluated both in vitro and in vivo.

Cytotoxicity Screening

• A library of substituted (1-(benzyl)-1H-1,2,3-triazol-4-yl) (piperazin-1-yl)methanone derivatives , including FBPP, was designed and synthesized. .

Novel Derivatives Design

• Structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives have been synthesized through a multi-step procedure. .

Quantitative Structure-Activity Relationship (QSAR) Modeling

• QSAR methodology has been employed to correlate physicochemical properties with biological activity. .

Mechanism of Resistance in Anti-TB Drugs

• Beyond synthesis, research has explored the mechanism of resistance of anti-TB drugs. .

Molecular Docking Studies

• Molecular docking studies have investigated the interaction of FBPP derivatives with the target protein DprE1. .

Mechanism of Action

Target of Action

It’s known that benzothiazole and piperazine derivatives have a wide range of biological activities . For instance, 3-(Piperazin-1-yl)-1,2-benzothiazole derivatives act as dopamine and serotonin antagonists and are used as antipsychotic drug substances .

Mode of Action

It’s known that benzothiazole and piperazine derivatives interact with their targets to exert their effects . For instance, 3-(Piperazin-1-yl)-1,2-benzothiazole derivatives act as antagonists, meaning they bind to dopamine and serotonin receptors and block their activity .

Biochemical Pathways

Given that 3-(piperazin-1-yl)-1,2-benzothiazole derivatives act as dopamine and serotonin antagonists , it can be inferred that they may affect the dopaminergic and serotonergic pathways in the nervous system.

Pharmacokinetics

The synthesized compounds were evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5) . This rule is a guideline in the medicinal chemistry to evaluate the druglikeness or determine if a chemical compound with a certain pharmacological or biological activity has properties that would make it a likely orally active drug in humans.

Result of Action

It’s known that benzothiazole and piperazine derivatives have a wide range of biological activities . For instance, 3-(Piperazin-1-yl)-1,2-benzothiazole derivatives act as dopamine and serotonin antagonists, which could lead to changes in mood and behavior .

Future Directions

The future directions for research on “1-[4-(4-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenoxypropan-1-one” could include further exploration of its biological activity, optimization of its synthesis, and investigation of its potential applications in drug development.